Cas no 771582-13-9 (1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-)

1,2-Benzenediamine,4-(aminomethyl)-N1-methyl- structure
771582-13-9 structure
Product Name:1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
CAS No:771582-13-9
MF:C8H13N3
MW:151.208921194077
CID:551711
Update Time:2024-01-30

1,2-Benzenediamine,4-(aminomethyl)-N1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
    • 1,2-Benzenediamine,4-(aminomethyl)-N-methyl-(9CI)
    • 4-(aminomethyl)-1-N-methylbenzene-1,2-diamine
    • 1,2-Benzenediamine, 4-(aminomethyl)-N1-methyl-
    • Inchi: 1S/C8H13N3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,11H,5,9-10H2,1H3
    • InChI Key: IIDYBLXZUWVAPN-UHFFFAOYSA-N
    • SMILES: C1(NC)=CC=C(CN)C=C1N

Computed Properties

  • Exact Mass: 151.111
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1A^2

Experimental Properties

  • Density: 1.152±0.06 g/cm3(Predicted)
  • Boiling Point: 323.3±37.0 °C(Predicted)
  • pka: 9.85±0.10(Predicted)
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